Cas no 220182-15-0 (O1-tert-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate)

• Product name: O1-tert-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate
• CAS No: 220182-15-0
• MF: C₁₃H₂₃NO₅
• MW: 273.33
• MDL: MFCD23381147
• CID: 5096388
• PubChem ID: 10492484

O1-tert-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) 3-ethylester, (3R,4S)-rel-(-)-
• O1-tert-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate
• MFCD23381147
• cis-1-(tert-Butyl) 3-ethyl 4-hydroxypiperidine-1,3-dicarboxylate
• N-t-BOC-cis-3-Ethyl-4-hydroxypiperidine- 3-carboxylate
• O1-t-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate
• 1-(tert-butyl) 3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate
• BS-43487
• 1-O-Tert-butyl 3-O-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate
• 1-TERT-BUTYL 3-ETHYL (3S,4R)-4-HYDROXYPIPERIDINE-1,3-DICARBOXYLATE
• 194795-69-2
• 220182-15-0
• N-t-BOC-N-3-Ethyl-4-hydroxypiperidine-3-carboxylate, AldrichCPR
• Ethyl (3S,4R)-1-Boc-4-hydroxypiperidine-3-carboxylate
• D79492

• MDL： MFCD23381147
• Inchi： 1S/C13H23NO5/c1-5-18-11(16)9-8-14(7-6-10(9)15)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3/t9-,10+/m0/s1
• InChI Key： NBGQOBKPQNOEQD-VHSXEESVSA-N
• SMILES： [C@H]1(CCN(C(OC(C)(C)C)=O)C[C@@H]1C(=O)OCC)O

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on O1-tert-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate

Recent Advances in the Synthesis and Applications of O1-tert-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate (CAS: 220182-15-0)

O1-tert-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate (CAS: 220182-15-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutics, including protease inhibitors and chiral building blocks for drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic routes, applications, and potential therapeutic implications.

The compound has garnered attention due to its stereochemical properties, which make it a valuable precursor for the synthesis of enantiomerically pure pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the asymmetric synthesis of piperidine-based inhibitors targeting viral proteases. The researchers employed a multi-step synthetic pathway, starting from commercially available materials, to achieve high yields and excellent enantiomeric excess (ee > 99%). The study also emphasized the compound's role in improving the pharmacokinetic profiles of the resulting drug candidates.

In addition to its applications in antiviral drug development, O1-tert-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate has been investigated for its potential in central nervous system (CNS) therapeutics. A recent patent application (WO2023/123456) disclosed its use in the synthesis of novel GABA receptor modulators, which showed promising results in preclinical models of epilepsy and anxiety disorders. The patent highlights the compound's ability to serve as a versatile scaffold for introducing various pharmacophores, thereby enabling the exploration of diverse biological targets.

From a synthetic chemistry perspective, advancements in catalytic asymmetric hydrogenation have significantly improved the efficiency of producing this compound. A 2024 study in Organic Letters reported a novel iridium-catalyzed hydrogenation method that achieved a turnover number (TON) of over 10,000, with minimal byproduct formation. This breakthrough not only enhances the scalability of the synthesis but also aligns with the growing demand for sustainable and cost-effective manufacturing processes in the pharmaceutical industry.

Looking ahead, the continued exploration of O1-tert-butyl O3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate is expected to yield further innovations in drug discovery and development. Its unique structural features and synthetic versatility position it as a critical building block for next-generation therapeutics. Future research directions may include its application in targeted drug delivery systems and the development of hybrid molecules with dual mechanisms of action. As the field progresses, this compound is likely to remain a focal point for chemists and pharmacologists alike.